![molecular formula C13H18F3N3 B1419840 [2-(4-Methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]methanamine CAS No. 1094329-66-4](/img/structure/B1419840.png)
[2-(4-Methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]methanamine
Overview
Description
“[2-(4-Methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]methanamine” is a chemical compound with the molecular formula C13H18F3N3. It has a molecular weight of 273.3 . This compound is also known as 1-[2-(4-methylpiperazin-1-yl)phenyl]methanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H18F3N3/c1-18-4-6-19(7-5-18)12-3-2-11(13(14,15)16)8-10(12)9-17/h2-3,8H,4-7,9,17H2,1H3 . This indicates that the compound contains a piperazine ring substituted with a methyl group and a phenyl group, which is further substituted with a trifluoromethyl group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 273.3 . The InChI key for this compound is SYPIKCJHMHJEND-UHFFFAOYSA-N . Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.Scientific Research Applications
Anti-inflammatory Research
This compound has been studied for its anti-inflammatory properties. Research indicates that derivatives of this compound can significantly reduce inflammation markers in various models. For instance, a study investigated the anti-nociceptive and anti-inflammatory effects of a new piperazine derivative, demonstrating a reduction in cell migration, myeloperoxidase enzyme activity, and levels of pro-inflammatory cytokines IL-1β and TNF-α .
Pain Management Studies
The same derivative mentioned above has also shown promise in pain management. It was found to decrease the number of writhings induced by acetic acid in a dose-dependent manner, suggesting potential applications in developing new analgesics .
Mechanism of Action
properties
IUPAC Name |
[2-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18F3N3/c1-18-4-6-19(7-5-18)12-3-2-11(13(14,15)16)8-10(12)9-17/h2-3,8H,4-7,9,17H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYPIKCJHMHJEND-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(F)(F)F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18F3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(4-Methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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